Cas no 1215071-93-4 (2-Bromo-4-(propan-2-yl)pyrimidine)

• Product Name: 2-Bromo-4-(propan-2-yl)pyrimidine
• CAS No: 1215071-93-4
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD14706965
• CID: 5614195
• PubChem ID: 49758249
• Update Time: 2025-06-09

2-Bromo-4-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1215071-93-4
• AKOS015944631
• 2-BROMO-4-ISOPROPYLPYRIMIDINE
• CS-0246430
• EN300-3263832
• GS2558
• Z1269174685
• 2-Bromo-4-(propan-2-yl)pyrimidine
• SCHEMBL21326988
• 2-Bromo-4-(iso-propyl)pyrimidine
• Pyrimidine, 2-bromo-4-(1-methylethyl)-

• MDL： MFCD14706965
• Inchi： 1S/C7H9BrN2/c1-5(2)6-3-4-9-7(8)10-6/h3-5H,1-2H3
• InChI Key： FHNZBRIMNNSRKI-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 270.1±33.0 °C(Predicted)
• pka: -1.00±0.20(Predicted)

Additional information on 2-Bromo-4-(propan-2-yl)pyrimidine

2-Bromo-4-(propan-2-yl)pyrimidine (CAS No. 1215071-93-4): A Comprehensive Overview

2-Bromo-4-(propan-2-yl)pyrimidine (CAS No. 1215071-93-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative, characterized by its bromine and isopropyl substituents, has garnered attention for its potential as a building block in the synthesis of various bioactive molecules. In this article, we will delve into the chemical properties, synthetic routes, and recent research advancements involving 2-Bromo-4-(propan-2-yl)pyrimidine.

Chemical Structure and Properties

2-Bromo-4-(propan-2-yl)pyrimidine is a brominated pyrimidine derivative with the molecular formula C₉H₁₁BrN₂. The compound features a pyrimidine ring with a bromine atom at the 2-position and an isopropyl group at the 4-position. The presence of these substituents imparts unique chemical properties to the molecule, making it a valuable intermediate in organic synthesis. The bromine atom, in particular, serves as a reactive handle for various substitution reactions, enabling the introduction of diverse functional groups.

The physical properties of 2-Bromo-4-(propan-2-yl)pyrimidine include a melting point of approximately 65°C and a boiling point of around 180°C at reduced pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various synthetic protocols and biological assays.

Synthetic Routes

The synthesis of 2-Bromo-4-(propan-2-yl)pyrimidine can be achieved through several well-documented methods. One common approach involves the reaction of 4-chloropyrimidine with isopropylamine to form 4-(propan-2-yl)pyrimidin-2(1H)-one, followed by bromination using N-bromosuccinimide (NBS). This method provides high yields and excellent purity, making it suitable for large-scale production.

An alternative synthetic route involves the reaction of 4-chloropyrimidine with isopropylmagnesium bromide to form the corresponding Grignard reagent, which is then treated with carbon dioxide to yield 4-(propan-2-yl)pyrimidin-2(1H)-one. Subsequent bromination using NBS completes the synthesis of 2-Bromo-4-(propan-2-yl)pyrimidine. This method offers good control over the regioselectivity of the bromination step.

Applications in Medicinal Chemistry

2-Bromo-4-(propan-2-yl)pyrimidine has found extensive applications in medicinal chemistry due to its potential as a scaffold for bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting various diseases. For instance, researchers have utilized this compound as a starting material for the synthesis of potent inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are implicated in numerous diseases including cancer.

In one notable study published in the Journal of Medicinal Chemistry, scientists synthesized a series of pyrimidine-based compounds derived from 2-Bromo-4-(propan-2-yl)pyrimidine. These compounds exhibited significant inhibitory activity against cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. The lead compound demonstrated promising antiproliferative effects against several cancer cell lines, suggesting its potential as a novel anticancer agent.

Beyond kinase inhibitors, 2-Bromo-4-(propan-2-yl)pyrimidine has also been explored as a precursor for developing antiviral agents. A recent study published in Antiviral Research reported the synthesis and evaluation of pyrimidine derivatives derived from this compound against various viral strains. The results indicated that certain derivatives exhibited potent antiviral activity against influenza A virus and herpes simplex virus (HSV), highlighting their potential as broad-spectrum antiviral agents.

Clinical Trials and Future Prospects

The promising preclinical results obtained with compounds derived from 2-Bromo-4-(propan-2-yl)pyrimidine have paved the way for further clinical investigations. Several compounds based on this scaffold are currently undergoing clinical trials to evaluate their safety and efficacy in treating various diseases. For example, a phase I clinical trial evaluating a CDK inhibitor derived from this compound showed favorable pharmacokinetic profiles and acceptable safety profiles in healthy volunteers.

The future prospects for compounds derived from 2-Bromo-4-(propan-2-yl)pyrimidine are promising. Ongoing research aims to optimize their pharmacological properties and explore new therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to enhance their scalability and cost-effectiveness for large-scale production.

Safety Considerations

In handling and using 2-Bromo-4-(propan-2-yl)pyrimidine, it is essential to adhere to standard safety protocols for handling chemical reagents. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during laboratory operations. Additionally, appropriate ventilation should be ensured to minimize exposure to vapors or dust particles.

The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. It is also important to follow local regulations and guidelines for the disposal of chemical waste containing this compound.

Conclusion

2-Bromo-4-(propan-2-ylyl)pyrimidine, CAS No. 1215071-93-4, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive building block for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and development.